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Compound of Interest

Compound Name: BAY-805

Cat. No.: B10856275

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY-805 is a highly potent and selective, non-covalent inhibitor of Ubiquitin-Specific Protease

21 (USP21)[1][2]. As a member of the deubiquitinating enzymes (DUBs) family, USP21 plays a

crucial role in various cellular processes by removing ubiquitin from target proteins, thereby

regulating their stability and function[1]. A key substrate of USP21 is the Receptor-Interacting

Protein 1 (RIP1), a critical component in the Nuclear Factor kappa B (NF-κB) signaling

pathway. By deubiquitinating RIP1, USP21 acts as a negative regulator of NF-κB activation.

Inhibition of USP21 by BAY-805 leads to an accumulation of ubiquitinated RIP1, subsequently

triggering the NF-κB signaling cascade[1]. These application notes provide detailed protocols

for the reconstitution of BAY-805 and its application in relevant biochemical and cellular

assays.
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Parameter Value Reference

Product Name BAY-805 MedChemExpress

Catalog Number HY-153045 MedChemExpress[3]

Target USP21 MedChemExpress[3]

IC₅₀ (HTRF Assay) 6 nM (for hUSP21) MedChemExpress[4]

IC₅₀ (Ub-Rhod Assay) 2 nM (for hUSP21) MedChemExpress[4]

EC₅₀ (NF-κB Assay) 17 nM MedChemExpress[4]

Reconstitution and Storage Protocol
Proper reconstitution and storage of BAY-805 are critical for maintaining its activity and

ensuring experimental reproducibility.

Materials:

BAY-805 powder (MedChemExpress, Cat. No.: HY-153045)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, polypropylene microcentrifuge tubes

Reconstitution Procedure:

Before opening, centrifuge the vial of BAY-805 powder at low speed to ensure all the powder

is at the bottom of the vial.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For

example, for 1 mg of BAY-805 (Molecular Weight: 507.58 g/mol ), add 197.01 µL of DMSO.

Vortex gently until the powder is completely dissolved.

Storage Guidelines:
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Condition
Storage
Temperature

Duration Notes

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month

Store in a tightly

sealed container,

protected from light.

Powder -20°C 3 years

4°C 2 years

Data sourced from MedChemExpress product information.

Experimental Protocols
Biochemical Assays for USP21 Inhibition
A. Homogeneous Time-Resolved Fluorescence (HTRF) Assay

This assay quantitatively measures the inhibition of USP21 enzymatic activity.

Principle: The assay measures the deubiquitination of a biotinylated ubiquitin substrate by

USP21. The reaction is detected using a Europium cryptate-labeled anti-tag antibody and a

second acceptor fluorophore-labeled reagent. When the substrate is intact, FRET occurs.

Deubiquitination by USP21 disrupts the FRET signal.

Protocol:

Prepare a reaction buffer (e.g., 50 mM Tris pH 8.0, 50 mM NaCl, 5 mM DTT, 0.01% Tween-

20).

Serially dilute BAY-805 in DMSO, then further dilute in the reaction buffer.

In a 384-well plate, add the diluted BAY-805 or DMSO (vehicle control).
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Add recombinant human USP21 enzyme to each well.

Incubate for 15-30 minutes at room temperature.

Initiate the reaction by adding the biotinylated ubiquitin substrate.

Incubate for the desired reaction time (e.g., 60 minutes) at room temperature.

Stop the reaction and add the HTRF detection reagents (Europium cryptate-labeled antibody

and acceptor fluorophore).

Incubate for 60 minutes at room temperature to allow for signal development.

Read the plate on an HTRF-compatible plate reader at 620 nm and 665 nm.

Calculate the HTRF ratio and determine the IC₅₀ value for BAY-805.

B. Ubiquitin-Rhodamine 110 (Ub-Rhod) Assay

This is a fluorescence-based assay to measure DUB activity.

Principle: The substrate, Ubiquitin-Rhodamine 110, is non-fluorescent. Cleavage by USP21

releases Rhodamine 110, which is highly fluorescent. The increase in fluorescence is

proportional to USP21 activity.

Protocol:

Prepare an assay buffer (e.g., 50 mM Tris pH 7.6, 0.5 mM EDTA, 5 mM DTT, 0.1% BSA).

Prepare serial dilutions of BAY-805 in the assay buffer.

In a black 384-well plate, add the diluted BAY-805 or DMSO control[5].

Add recombinant human USP21 enzyme to the wells and incubate for 30 minutes at room

temperature[5].

Initiate the reaction by adding the Ubiquitin-Rhodamine 110 substrate[5].
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Immediately measure the fluorescence intensity (Excitation: 485 nm, Emission: 535 nm)

kinetically over 20-30 minutes using a fluorescence plate reader[5].

Determine the reaction rate (slope of the linear portion of the fluorescence vs. time curve).

Calculate the percent inhibition for each BAY-805 concentration and determine the IC₅₀

value.

Cellular Target Engagement: HiBiT Cellular Thermal
Shift Assay (CETSA)
Principle: CETSA assesses the binding of a compound to its target protein in a cellular

environment. Ligand binding stabilizes the target protein, leading to a higher melting

temperature. The HiBiT system provides a sensitive luminescent readout for the amount of

soluble protein remaining after heat treatment.

Protocol:

Culture HEK293T cells expressing a HiBiT-tagged USP21 construct.

Harvest and resuspend the cells in a suitable buffer (e.g., OptiMEM).

Incubate the cells with various concentrations of BAY-805 or DMSO for 1 hour at 37°C.

Transfer the cell suspensions to PCR plates.

Heat the plates in a thermal cycler with a temperature gradient for 3 minutes, followed by a

cooling step.

Transfer a portion of the cell suspension to a 384-well white plate.

Add HiBiT lytic detection reagent containing the LgBiT protein.

Incubate for 10 minutes at room temperature to allow for cell lysis and NanoLuc

complementation.

Measure the luminescence using a plate reader.
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Plot the luminescence signal against temperature to generate melting curves and determine

the thermal shift induced by BAY-805.

Functional Cellular Assay: NF-κB Reporter Assay
Principle: This assay measures the activation of the NF-κB signaling pathway. Cells are

transfected with a reporter plasmid containing a luciferase gene under the control of an NF-κB

response element. Activation of NF-κB drives the expression of luciferase, which can be

quantified by measuring luminescence.

Protocol:

Seed HEK293T cells in a 96-well plate.

Transfect the cells with an NF-κB luciferase reporter plasmid and a control Renilla luciferase

plasmid (for normalization).

After 24 hours, treat the cells with serial dilutions of BAY-805 or DMSO control.

Incubate for 6-24 hours.

Lyse the cells using a passive lysis buffer[6].

Transfer the lysate to an opaque 96-well plate.

Add the firefly luciferase assay reagent and measure the luminescence[7].

Add the Stop & Glo® reagent (to quench the firefly signal and activate the Renilla signal) and

measure the Renilla luminescence[8].

Normalize the firefly luciferase activity to the Renilla luciferase activity.

Plot the normalized luciferase activity against the BAY-805 concentration to determine the

EC₅₀ value.

Signaling Pathway and Experimental Workflow
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Caption: BAY-805 inhibits USP21, leading to NF-κB activation.
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Caption: General experimental workflow for BAY-805 characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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